1R,3S-Rsl 3

• Molecular Formula: C23H21ClN2O5
• Molecular Weight: 440.9 g/mol
• InChI: InChI=1S/C23H21ClN2O5/c1-30-22(28)14-9-7-13(8-10-14)21-20-16(15-5-3-4-6-17(15)25-20)11-18(23(29)31-2)26(21)19(27)12-24/h3-10,18,21,25H,11-12H2,1-2H3/t18-,21+/m0/s1
• InChIKey: TXJZRSRTYPUYRW-GHTZIAJQSA-N

1R,3S-RSL 3 (CAS 1219810-13-5): The (1R,3S) Enantiomer of RSL3 for Ferroptosis and Cancer Research

1R,3S-RSL 3, a harmala alkaloid with molecular formula C23H21ClN2O5 and molecular weight 440.88, is the (1R,3S) stereoisomer of the ferroptosis inducer RSL3 ((1S,3R)-RSL3) . Characterized as the less active enantiomer relative to (1S,3R)-RSL3 [1], 1R,3S-RSL 3 demonstrates significantly reduced potency in cell viability assays, establishing it as a critical stereochemical control for mechanistic studies of GPX4-dependent and -independent cell death pathways [2].

Stereochemical negative control for ferroptosis pathway studies

Enables enantiomer-comparison context in GPX4-dependent and -independent cell death research

High-purity enantiomer supports reproducible stereochemical control experiments

• [1] MedChemExpress. (1R,3S)-RSL3 Product Page. CAS 1219810-13-5. View Source
• [2] PeptideDB. (1R,3S)-RSL3 Product Page. CAS 1219810-13-5. View Source

1R,3S-RSL 3: Why Stereochemical Identity Precludes Substitution with (1S,3R)-RSL3 or (1R,3R)-RSL3

The ferroptosis-inducing activity of RSL3 stereoisomers is exquisitely sensitive to configuration at the 1 and 3 positions. While (1S,3R)-RSL3 acts as a potent GPX4 inhibitor (IC50 ~100 nM) and ferroptosis activator, the (1R,3S) enantiomer displays >1,000-fold lower potency in HT22 cells [1]. Furthermore, (1R,3R)-RSL3, which does not inhibit GPX4, exhibits equipotent activity to (1S,3R)-RSL3 in certain colorectal cancer cell lines via a GPX4-independent mechanism [2]. Consequently, substituting 1R,3S-RSL 3 with any other stereoisomer fundamentally alters experimental outcomes, rendering generic substitution invalid for precise mechanistic or control studies.

! Substituting with (1S,3R)-RSL3 introduces potent GPX4 inhibition, altering ferroptosis endpoint context

! Substituting with (1R,3R)-RSL3 may activate GPX4-independent cell death pathways, confounding pathway-specific interpretation

• [1] MedChemExpress. (1R,3S)-RSL3 Product Page. CAS 1219810-13-5. View Source
• [2] DeAngelo SL, et al. Recharacterization of RSL3 reveals that the selenoproteome is a druggable target in colorectal cancer. bioRxiv 2024. DOI: 10.1101/2024.03.29.587381. View Source

1R,3S-RSL 3: Quantitative Differentiation Data vs. (1S,3R)-RSL3 and Other Comparators

HT22 Cell Viability: >1,000-Fold Reduction in Potency vs. (1S,3R)-RSL3

In a direct head-to-head comparison, (1R,3S)-RSL3 exhibited dramatically reduced potency compared to (1S,3R)-RSL3 in inducing cell death in HT22 wild-type mouse hippocampal cells. The EC50 for (1R,3S)-RSL3 was 5.2 µM, whereas (1S,3R)-RSL3 showed an EC50 of 0.004 µM, representing a >1,000-fold difference [1].

HT22 Potency Comparison

Head-to-head

EC50 5.2 µM vs 0.004 µM

Supports stereochemical negative control context

HT22 cells, 16 h treatment

Evidence Dimension	Cell Death Induction Potency (EC50)
Target Compound Data	5.2 µM
Comparator Or Baseline	(1S,3R)-RSL3: 0.004 µM
Quantified Difference	>1,000-fold lower potency
Conditions	HT22 wild-type cells, 16-hour treatment, concentration range 0.1 nM–100 µM

Why This Matters

This stark activity difference validates 1R,3S-RSL 3 as an essential stereochemical negative control in ferroptosis assays.

• [1] MedChemExpress. (1R,3S)-RSL3 Product Page. CAS 1219810-13-5. Data cited from Shin D, et al. Free Radic Biol Med. 2018 Dec;129:454-462. View Source

Broad Cytotoxic Activity: AC50 Range of 34.2–1070 nM Across Multiple Cell Lines

1R,3S-RSL 3 demonstrates cytotoxic activity across a panel of cell lines, with AC50 values ranging from 34.2 nM to 1070.0 nM . This profile suggests potential HRas target inhibition in cell-based systems, though direct comparator data for (1S,3R)-RSL3 in the same panel are not available from this source, making this a class-level inference.

Cytotoxic Activity Range

Data to verify

AC50 34.2 – 1070 nM

Supports cytotoxicity endpoint review

Various cell lines, no direct comparator

Evidence Dimension	Cytotoxic Activity (AC50)
Target Compound Data	34.2 nM – 1070.0 nM
Comparator Or Baseline	No direct comparator data from same source
Quantified Difference	Not directly comparable
Conditions	Various cell lines, cell viability assays

Why This Matters

The nanomolar activity range indicates potential utility as a tool compound in HRas-related studies, despite lower potency than (1S,3R)-RSL3.

Enhanced DMSO Solubility: 124.75 mM vs. 100 mM for (1S,3R)-RSL3

1R,3S-RSL 3 exhibits superior solubility in DMSO at 124.75 mM (55 mg/mL) , compared to the commonly reported maximum solubility of (1S,3R)-RSL3 at 100 mM . This 24.8% increase in molar solubility can be advantageous for preparing high-concentration stock solutions for in vitro assays.

DMSO Solubility Comparison

Data to verify

124.75 mM vs 100 mM

May support high-concentration stock preparation

Room temperature, DMSO

Evidence Dimension	DMSO Solubility
Target Compound Data	124.75 mM
Comparator Or Baseline	(1S,3R)-RSL3: 100 mM
Quantified Difference	24.8% higher molar solubility
Conditions	Room temperature, DMSO solvent

Why This Matters

Higher solubility reduces the need for sonication and minimizes solvent-related artifacts in cell-based assays.

High Purity (>98%) Ensures Reproducible Stereochemical Control

Commercial preparations of 1R,3S-RSL 3 are routinely available at purities of ≥98% (TargetMol: 99.51% , InvivoChem: ≥98% ), comparable to the purity specifications for (1S,3R)-RSL3 (≥98% ) and (1R,3R)-RSL3 (≥98% ). This high purity ensures minimal contamination by active stereoisomers that could confound experimental results.

Enantiomer Purity

Reported

≥98% (up to 99.51%)

Minimizes active-enantiomer contamination risk

HPLC analysis

Evidence Dimension	Purity
Target Compound Data	≥98% (up to 99.51%)
Comparator Or Baseline	(1S,3R)-RSL3: ≥98%; (1R,3R)-RSL3: ≥98%
Quantified Difference	Equivalent purity grades
Conditions	HPLC analysis

Why This Matters

High purity is critical for using 1R,3S-RSL 3 as a stereochemical control; even trace contamination by the active enantiomer could produce false-positive results.

HRas Target Engagement Potential: Distinct from GPX4 Inhibition

While (1S,3R)-RSL3 is characterized as a GPX4 inhibitor (IC50 = 100 nM) , 1R,3S-RSL 3 shows potential as an inhibitor of HRas target activity in cell-based assays . This suggests a divergent mechanism of action, though direct quantitative comparison of HRas inhibition potency is not available. (1R,3R)-RSL3 has also been reported to exhibit equipotent activity to (1S,3R)-RSL3 in CRC cell lines without inhibiting GPX4 [1], highlighting the complexity of stereochemical effects on target engagement.

Target Engagement Profile

Class-level

Potential HRas inhibitor (not quantified)

May support HRas pathway studies distinct from GPX4

Cell-based profiling, class-level inference

Evidence Dimension	Primary Target
Target Compound Data	Potential HRas inhibitor (not quantified)
Comparator Or Baseline	(1S,3R)-RSL3: GPX4 inhibitor (IC50 = 100 nM)
Quantified Difference	Different target engagement profile
Conditions	Cell-based bioactivity profiling

Why This Matters

This potential target divergence positions 1R,3S-RSL 3 as a distinct tool compound for probing HRas-related pathways, separate from GPX4-mediated ferroptosis.

• [1] DeAngelo SL, et al. Recharacterization of RSL3 reveals that the selenoproteome is a druggable target in colorectal cancer. bioRxiv 2024. DOI: 10.1101/2024.03.29.587381. View Source

1R,3S-RSL 3: Validated Application Scenarios Based on Quantitative Evidence

Stereochemical Negative Control in Ferroptosis Assays

Given the >1,000-fold lower potency compared to (1S,3R)-RSL3 in HT22 cells [1], 1R,3S-RSL 3 serves as an ideal stereochemical negative control for studies investigating GPX4-dependent ferroptosis. Its high purity ensures that observed effects are not due to trace contamination by the active enantiomer.

Tool Compound for HRas-Related Cell Signaling Studies

With demonstrated cytotoxic activity across multiple cell lines (AC50 range: 34.2–1070 nM) and potential HRas target engagement [1], 1R,3S-RSL 3 can be employed as a probe in HRas pathway investigations, distinct from GPX4-centric ferroptosis mechanisms.

High-Solubility Stock Solution Preparation for In Vitro Assays

The enhanced DMSO solubility of 124.75 mM [1] compared to 100 mM for (1S,3R)-RSL3 makes 1R,3S-RSL 3 preferable for applications requiring high-concentration stock solutions, minimizing solvent-related artifacts and simplifying experimental workflows.

Comparative Stereochemical Studies of GPX4-Independent Cell Death

Emerging evidence that (1R,3R)-RSL3 induces ferroptosis independently of GPX4 inhibition [1] underscores the need for precise stereochemical controls. 1R,3S-RSL 3, as a distinct stereoisomer with low GPX4 inhibitory activity, enables rigorous dissection of GPX4-dependent vs. -independent pathways.

Application

Selection Property

Validation Focus

Ferroptosis pathway negative control

Enantiomer-specific activity profile

GPX4-dependent ferroptosis endpoint

HRas pathway probe

Cell-line cytotoxicity range

HRas target engagement readouts

High-concentration stock solutions

DMSO solubility

Solvent artifact minimization

GPX4-independent cell death studies

Stereochemical control panel

GPX4-independent ferroptosis endpoints

• [1] MedChemExpress. (1R,3S)-RSL3 Product Page. CAS 1219810-13-5. Data cited from Shin D, et al. Free Radic Biol Med. 2018 Dec;129:454-462. View Source
• [2] DeAngelo SL, et al. Recharacterization of RSL3 reveals that the selenoproteome is a druggable target in colorectal cancer. bioRxiv 2024. DOI: 10.1101/2024.03.29.587381. View Source